In this paper, the water evaporation from porous pavement is used to improve the thermal-humidity environment (THE) in pedestrian area of ecological community at the large wind and sand, and arid areas, such as Lanzhou in northwest China. A simulation model is established to analyze the THE of ecological community with the porous pavement in arid areas. And the water evaporation is considered from plant transpiration and porous pavement in this model. The simulation results are compared with the experimental results, the relative error was less than 13.5%. At the same time, the THE is also analyzed under different building layout, building spacing and building height. The results show that the average value of universal thermal climate index (UTCI) in pedestrian area increases with the building height, while the minimum value has little difference. This means that the local thermal discomfort would more likely occurs in ecological community with the building height increase. The local value of UTCI in pedestrian area decreases by about 8℃ when the building spacing is changed from 10 m to 40 m. The uniformity of UTCI is greatly improved when the building spacing rises to 25 m. The array building layout should be adopted in Lanzhou, the building spacing should be at least 25 m when the building height is 50 m. The above research results can provide theoretical guidance for improving the thermal comfort level of ecological community in Lanzhou.

This study presents a comprehensive performance assessment of a bifacial photovoltaic (PV) system and real-time validation of a new energy estimation model. The system consists of 18 bifacial PV modules installed at a test site with a total capacity of 6.8 kWp. The system’s performance was evaluated based on its energy yield over one year. The energy estimation model was validated in real-time using data collected from the bifacial PV system. The results show that the bifacial PV system achieved an annual energy yield of 1569 kWh/kWp. The energy estimation model was accurate and reliable, with correlation coefficients of 1.04 and 1.40 for the front and rear sides, respectively. This study provides valuable insights into the performance of bifacial PV systems and the development of precise energy estimation models, which can help design and optimize PV systems in different environmental conditions.

Global warming is a major concern, and active cooling technology, which consumes substantial energy, contributes to global warming. Radiative cooling (RC) is a form of passive cooling. An optically selective porous film can provide cost-effective and efficient radiative cooling. This study aims to investigate the theoretical effects of the structural parameters on the cooling performance of porous films. An improved diffusion-limited cluster aggregation (DLCA) algorithm is established to reproduce porous structures with moisture content. A combination of discrete dipole approximation and Monte Carlo method was employed to predict the structure-related solar reflectance and “sky window” emissivity. An optimal design of a porous RC film was developed. The results demonstrate that the BaSO4 porous film can achieve high solar reflectance (∼ 97%), high “sky window” emissivity (∼ 99%), and a net cooling power of 102 W/m2 during the day. In particular, the effect of moisture content on the cooling performance of the porous RC film was analyzed. Moisture content enhances the cooling performance at night but decreases it during the daytime. The results provide guidance for designing optically selective porous films for radiative cooling.

Kesterite materials are among the most promising emerging photovoltaic absorbers, despite the number of challenging issues this technology presents. The use of soft thermal post-deposition treatments is key to improving the CdS/kesterite interface quality. Thermal treatments can result in a low-temperature phase transition which affects the optoelectronic properties. In this work, the effects of applied voltage during a full device thermal post-deposition treatments above the critical temperature of the phase transition are explored. The applied voltage modifies the formation energy and drives in-depth migration of ionized defects, which can generate a shallow doping density gradient. Supporting the experimental findings, the effects of a shallow doping density gradient on the current–voltage curves and the external quantum efficiency are modelled using drift–diffusion calculations. The presence of bulk recombination centers in the modelling is a key aspect to precisely reproduce the experimental results. The shallow doping density gradient in opposite directions precisely matches the experimental results for opposite voltage polarizations. The effects on the band structure of the device are presented proving this as a promising strategy for improving charge carrier selectivity.This is the first time that a defect engineering approach has been proposed and successfully proven to control shallow doping density profiling and improve the charge carrier selectivity of kesterite devices. In this sense, the results and their thorough physical interpretation presented in this work will potentially open new perspectives in other photovoltaic technologies as well as in the field of materials engineering.

As power system might be damaged and even shut down due to the high uncertainty effects, they are always challenged by the high load variations. This study proposes a novel technique for managing power in microgrids (MGs) that have stochastic loads in the presence of high penetration of renewable energy sources. It is likely that the security of the users will be violated as a result of centralized optimization techniques that require considerable computing power. Conversely, in distributed methods, each load and generation are presumed to be linked to a single bus, thereby neglecting the electrical grid and its limitations. Due to this, the suggested distributed energy management strategy (EMS) decomposes the optimization problem into two levels, involving the MG centralized controller, local controllers, distribution network, and related restrictions. Because it is impossible to predict the loads precisely, the loads are regarded as stochastic variables which are modeled using probabilistic approach. The moth flame optimization algorithm is used to solve the optimization problem. A distributed EMS has been developed that integrates solar/photovoltaic (PV) units, wind turbines, diesel generators, and batteries in a digital twin area. Based on the simulations, the suggested distributed EMS is shown to be efficient and useful for the practical studies.

This paper focuses on the performance of Cu2CoSnS4 (CCTS)-based solar cell in the context of thin film technology, which has received less attention compared to its CZTS-based counterpart. The research work aims to bridge this knowledge gap by examining the efficiency of CCTS-based cell in an eco-friendly frame. Indeed, it reports on the thermal evaporation of CCTS thin film on glass substrate and numerical simulation of a CCTS-based solar cell using SCAPS 1D software. The basic characteristics of CCTS film are studied by UV–VIS and PL techniques revealing high absorption coefficient of 104 and bandgap energy of 1.4 eV which allow it to absorb a significant portion of the solar spectrum leading to an enhanced photon-to-electricity conversion. The next step suggests the modelling of new photovoltaic structure including such material as absorber: Ag/ZnO/In2S3/CCTS/Pt. The CCTS cell shows a promising conversion efficiency of 14.76% after an overall optimization of buffer and absorber layers. The upgraded efficiency is related to the improvement of short current density to 28.824 mA/cm2 and FF to 63.6% while open-circuit voltage remains unchanged. This positive impact is originated from the reduction of barrier at buffer/absorber interface with the increasing of absorber layer affinity resulting in the fall of cliff-like conduction band offset CBO, accordingly electrons can easily reach the front contact. The obtained values are compared with high-efficient solar cells which will motivate the manufacture of a similar device.

The study underscores the significance of ongoing research and innovation in developing sustainable water purification technologies to address the escalating global water crisis. Whereas, solar distillers are considered the most important simple and inexpensive solutions to produce water for remote areas that suffer from the problem of lack of clean water, but are flawed by its low productivity. Therefore, this study aims to devise a simple, inexpensive, and effective solution to increase the evaporation rates within conventional solar stills to improve their productivity. To achieve this, the surface tension represents one of most important factors that affect the evaporation rates. So this study dealt with the proposal to install plastic fins in the basin of solar stills, provided that its height is greater than the thickness of the basin water layer, these plastic fins are mainly aimed at increasing the surface tension, this will help spread the water on the surface of plastic fins and thus helps to increase evaporation rates. To get the optimal diameter of plastic fins that achieve the highest improvement rates, three modified solar stills with plastic fins were designed which have the same number of plastic fins with different diameters of 0.5 cm (MSS1), 1 cm (MSS2), and 1.5 cm (MSS3), and they were compared to the reference solar still (RSS). The results showed that the use of plastic fins with a diameter of 0.5 cm (MSS1) represents the optimal design that achieves the highest performance which produced 6176 ml/m2 day, compared to 4368 ml/m2 day that produced by RSS. This suggests that the plastic fins with 0.5 cm diameter play a crucial role in the performance of the solar stills, which improve their productivity by a rate reached 41.4%. The findings highlight the potential for optimizing solar still performance through the design and integration of plastic fin tubes, offering promising advancements in water purification technologies.

Nowadays, most countries convert conventional electricity power plants to green power generation to limit CO2 emissions and mitigate global warming. Hence, renewable energy sources play a significant role, and Mega-scale Photovoltaic (PV) power plants are widely constructed to use free green solar energy as one of the best practices for using renewable energy sources. The central inverter is considered the most important core equipment in the Mega-scale PV power plant which suffers from several partial and total failures. This paper introduces a new methodology for Failure Causes Analysis (FCA) of grid-connected inverters based on the Faults Signatures Analysis (FSA). Hence, this methodology is called Failure Causes Analysis Based Fault Signature Analysis (FCA-B-FSA). The objective is to link the Fault’s Signatures (FSs) and the correlated Root Causes (RCs). To achieve this objective, this paper discusses many directions starting with reviewing the inverters’ FCA which was investigated in previous publications. As the previous studies of the inverters FCA are limited, this paper focuses on statistical gathering for the FSs of the grid-tie PV inverters and the egalitarian inverters. Then, the investigated work in this paper presents a proposed methodology to link the FSs to the correlated RCs. The investigation outcomes briefly present a proposed validation plan to be considered for FCA-B-FSA of a real incident of a grid-tie PV inverter as a future work.

This paper proposes a deep learning-based forecasting system for carbon emissions trading in regional markets. The system utilizes a hybrid convolutional neural network (CNN) deep learning algorithm to predict future carbon emission levels and facilitate the trading of carbon emission allowances. The system is compared to traditional methods of forecasting in order to assess the accuracy and performance of the system. In order to enhance the CNN performance, a new optimization algorithm based on bacteria foraging algorithm (BFA) is proposed which uses a modification to make a global search. By leveraging digital twins in the markets, a comparison is conducted using data from three regional carbon markets: the European Union Emissions Trading System, the Regional Greenhouse Gas Initiative, and the China Carbon Market. Results show that the proposed BFA-CNN based deep learning-based system outperforms traditional forecasting methods in terms of accuracy and provides more reliable estimates of future carbon emissions. The proposed system is a novel approach to carbon emissions trading and has the potential to improve the efficiency of regional carbon markets.

Statistics on installed solar energy systems (SES) play a crucial role in the solar energy industry, providing valuable information for a wide range of stakeholders, such as policy makers, authorities, and financial evaluators. For example, grid operators rely on accurate data on photovoltaic penetration levels to ensure the quality and stability of the power supply. In this research, we present an automatic approach helping generate these statistics using deep learning and image processing techniques. Our proposed model is a machine learning approach that utilizes a specific architecture of convolutional neural networks (CNN) called the “U-net” to detect SES from aerial images. We experimented different network settings to enhance the SES identification performance.In this study, the model was evaluated using two datasets from different locations, one from Sweden and one from Germany. Additionally, the model was trained and tested on a combination of both datasets. The impact of image resolution was also examined. The experimental results show that this architecture performs better than many recent CNN models that have been proposed in the literature for the task of SES identification from aerial images. To make it easy for others to replicate our findings, We have shared all the scripts, software, and dependencies required for running the model in this paper, along with instructions on how to use it in Appendix A.